N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-oxochromene-3-carboxamide
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Overview
Description
N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-oxochromene-3-carboxamide is a useful research compound. Its molecular formula is C18H10F2N2O3S and its molecular weight is 372.35. The purity is usually 95%.
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Scientific Research Applications
Chemosensors for Cyanide Anions
Coumarin benzothiazole derivatives, including compounds structurally related to the one , have been synthesized and studied for their potential as chemosensors. These derivatives demonstrate the ability to detect cyanide anions through colorimetric changes and fluorescence quenching, observable by the naked eye, based on Michael addition reactions and displacement mechanisms (Wang et al., 2015).
Antimicrobial Agents
Derivatives of benzothiazole, bearing a fluorine atom and synthesized through Knoevenagel condensation, have shown promising antimicrobial activities against a range of Gram-positive and Gram-negative bacteria, as well as fungi. The presence of the fluorine atom is crucial for enhancing antimicrobial efficacy (Desai et al., 2013).
Diuretic Activity
Biphenyl benzothiazole-2-carboxamide derivatives have been synthesized and evaluated for their diuretic activity in vivo. Among these, certain derivatives demonstrated significant diuretic effects, highlighting the potential for therapeutic applications in conditions requiring diuresis (Yar & Ansari, 2009).
Antitumor Agents
Benzothiazole derivatives have been synthesized and evaluated for their antitumor activity. Some compounds, designed based on specific benzothiazole frameworks, exhibited selective cytotoxicity against tumorigenic cell lines, offering a foundation for the development of new anticancer drugs (Yoshida et al., 2005).
Supramolecular Gelators
N-(Thiazol-2-yl)benzamide derivatives have been synthesized and explored for their gelation capabilities. The study aimed to understand the influence of methyl groups and S⋯O interactions on gelation behavior. Certain derivatives were found to form stable gels in ethanol/water and methanol/water mixtures, indicating their potential as supramolecular gelators (Yadav & Ballabh, 2020).
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit antibacterial activities
Mode of Action
Related compounds have been found to disrupt the gtpase activity and dynamic assembly of ftsz, a protein essential for bacterial cell division . This disruption inhibits bacterial cell division and leads to bacterial cell death .
Biochemical Pathways
Given the potential antibacterial activity, it may interfere with the bacterial cell division pathway by targeting the ftsz protein .
Result of Action
The result of this compound’s action, based on related compounds, is the inhibition of bacterial cell division, leading to bacterial cell death . .
Properties
IUPAC Name |
N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10F2N2O3S/c1-22-15-12(20)7-10(19)8-14(15)26-18(22)21-16(23)11-6-9-4-2-3-5-13(9)25-17(11)24/h2-8H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBDHYANKRCKIBZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2SC1=NC(=O)C3=CC4=CC=CC=C4OC3=O)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10F2N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.